Cas no 64985-86-0 (1-Naphthalenecarboxylicacid, 1,1'-anhydride)

• Product Name: 1-Naphthalenecarboxylicacid, 1,1'-anhydride
• CAS No: 64985-86-0
• MF: C₂₂H₁₄O₃
• MW: 326.344766139984
• CID: 523899
• Update Time: 2026-04-29

1-Naphthalenecarboxylicacid, 1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 1,1'-anhydride
• 1-Naphthoic anhydride
• [1]naphthoic acid-anhydride
• 1-naphthalene carboxylic acid anhydride
• 1-naphthalenecarboxylic anhydride
• naphthalene-1-carbonyl naphthalene-1-carboxylate
• naphthalene-1-carboxylic acid anhydride
• naphthalic anhydride

Computed Properties

• Exact Mass: 326.09432
• Monoisotopic Mass: 326.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.279
• Boiling Point: 538.6°C at 760 mmHg
• Flash Point: 269.2°C
• Refractive Index: 1.701
• PSA: 43.37
• LogP: 4.99020